Cas no 141289-40-9 (1,3-Benzenedicarboxamide, 2,4,6-triiodo-)
141289-40-9 structure
Product Name:1,3-Benzenedicarboxamide, 2,4,6-triiodo-
CAS No:141289-40-9
MF:C8H5I3N2O2
MW:541.850918531418
CID:1304801
Update Time:2024-08-03
1,3-Benzenedicarboxamide, 2,4,6-triiodo- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxamide, 2,4,6-triiodo-
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- Inchi: 1S/C8H5I3N2O2/c9-2-1-3(10)5(8(13)15)6(11)4(2)7(12)14/h1H,(H2,12,14)(H2,13,15)
- InChI Key: LNFVLJQCPHHJBO-UHFFFAOYSA-N
- SMILES: C1(C(N)=O)=C(I)C=C(I)C(C(N)=O)=C1I
Computed Properties
- Exact Mass: 541.74715
Experimental Properties
- Density: 2.806±0.06 g/cm3(Predicted)
- Boiling Point: 419.4±45.0 °C(Predicted)
- PSA: 86.18
- pka: 13.94±0.50(Predicted)
1,3-Benzenedicarboxamide, 2,4,6-triiodo- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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